4'-Heptyl[1,1'-biphenyl]-4-amine

• CAS No.: 60040-16-6
• Molecular Formula: C19H25N
• Molecular Weight: 267.4 g/mol
• IUPAC Name: 4-(4-heptylphenyl)aniline
• InChI: InChI=1S/C19H25N/c1-2-3-4-5-6-7-16-8-10-17(11-9-16)18-12-14-19(20)15-13-18/h8-15H,2-7,20H2,1H3
• InChI Key: KLGKDTDWXQNLGV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)N

Description

4'-Heptyl[1,1'-biphenyl]-4-amine (C₁₉H₂₅N, molecular weight: 267.41 g/mol) is a biphenyl derivative featuring a heptyl chain at the 4' position and an amine group at the 4 position. The heptyl substituent imparts significant hydrophobicity, enhancing solubility in organic solvents and influencing steric and electronic properties.

Comparison with Similar Compounds

Substituent Effects on Physical and Chemical Properties

Alkyl-Substituted Derivatives

• N-Isobutyl-[1,1'-biphenyl]-4-amine (C₁₆H₁₉N): Synthesized via Pd-catalyzed coupling (75% yield) .
• 4'-(tert-Butyl)-[1,1'-biphenyl]-4-amine (C₁₆H₁₉N) :
  • The bulky tert-butyl group enhances thermal stability but may lower solubility in polar solvents due to increased steric bulk .
• 4'-Methyl-N-(4-methylphenyl)-[1,1'-biphenyl]-4-amine (C₂₀H₁₉N) :
  • Methyl groups at both 4' and N-aryl positions improve crystallinity, as seen in similar compounds .

Key Insight : Longer alkyl chains (e.g., heptyl) increase lipophilicity and reduce melting points compared to methyl or tert-butyl substituents, favoring applications in solution-processed materials.

Electron-Withdrawing Substituents

• 4'-Fluoro-[1,1'-biphenyl]-4-amine (C₁₂H₁₀FN) :
  • Fluorine’s electron-withdrawing nature deactivates the aromatic ring, reducing electrophilic substitution reactivity .
  • Used in PET tracer synthesis due to its stability and ease of radiolabeling .
• 4'-Nitro-[1,1'-biphenyl]-4-carboxylic acid (C₁₃H₁₀NO₄): The nitro group strongly deactivates the ring, directing subsequent reactions to meta positions .

Key Insight : The heptyl group’s electron-donating nature activates the biphenyl core, contrasting with electron-withdrawing substituents like fluorine or nitro groups.

Torsional Energy Barriers

Torsional barriers (V₂) for biphenyl derivatives are influenced by substituent electronic effects :

Compound	V₂ (kcal/mol)
[1,1'-biphenyl]-4-amine (parent)	-4.39
4-Methyl-1,1'-biphenyl	-4.27
4-(Trifluoromethyl)-1,1'-biphenyl	-4.37
Benzidine (diamine analog)	-4.52

The heptyl group’s electron-donating nature may lower the torsional barrier slightly compared to the parent compound, promoting ring rotation. However, steric effects from the long chain could counteract this trend.

Yield Comparison :

Compound	Yield
N-Isobutyl-[1,1'-biphenyl]-4-amine	75%
4-BICFTPA (imidazole derivative)	74%
Thiophene-imine derivatives	31–51%

The heptyl derivative’s synthesis may require optimized purification due to increased hydrophobicity.